13,16,19,22,25-Pentaoxaheptatriacontane

• CAS No.: 22732-75-8
• Molecular Formula: C32H66O5
• Molecular Weight: 530.9 g/mol
• IUPAC Name: 1-[2-[2-[2-(2-dodecoxyethoxy)ethoxy]ethoxy]ethoxy]dodecane
• InChI: InChI=1S/C32H66O5/c1-3-5-7-9-11-13-15-17-19-21-23-33-25-27-35-29-31-37-32-30-36-28-26-34-24-22-20-18-16-14-12-10-8-6-4-2/h3-32H2,1-2H3
• InChI Key: LCNQVZUBLQPQKJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCOCCOCCOCCOCCOCCCCCCCCCCCC

Description

13,16,19,22,25-Pentaoxaheptatriacontane is a linear polyether compound with a 37-carbon backbone (heptatriacontane) interspersed with five oxygen atoms at positions 13, 16, 19, 22, and 24.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 13,16,19,22,25-Pentaoxaheptatriacontane typically involves the stepwise addition of ethylene oxide units to a suitable initiator. The reaction is usually carried out under controlled conditions to ensure the formation of the desired polyether chain. Common initiators include alcohols or phenols, which react with ethylene oxide in the presence of a catalyst such as potassium hydroxide.

Industrial Production Methods

Industrial production of 13,16,19,22,25-Pentaoxaheptatriacontane involves large-scale polymerization processes. These processes are optimized for high yield and purity, often utilizing continuous reactors and advanced purification techniques. The use of high-pressure reactors and efficient catalysts ensures the consistent production of high-quality polyether compounds.

Chemical Reactions Analysis

Types of Reactions

13,16,19,22,25-Pentaoxaheptatriacontane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding polyether alcohols or acids.

Reduction: Reduction reactions can convert the ether linkages to alcohol groups.

Substitution: The ether linkages can be substituted with other functional groups, such as halogens or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Halogenation reactions often use reagents like thionyl chloride or phosphorus tribromide.

Major Products Formed

The major products formed from these reactions include polyether alcohols, polyether acids, and various substituted polyether derivatives. These products have diverse applications in different industries.

Scientific Research Applications

13,16,19,22,25-Pentaoxaheptatriacontane has several scientific research applications:

Chemistry: Used as a model compound for studying polyether chemistry and polymerization mechanisms.

Biology: Investigated for its potential use in drug delivery systems due to its biocompatibility and ability to form stable complexes with various drugs.

Medicine: Explored for its potential in developing new therapeutic agents and drug formulations.

Industry: Utilized in the production of specialty polymers, surfactants, and lubricants.

Mechanism of Action

The mechanism of action of 13,16,19,22,25-Pentaoxaheptatriacontane involves its ability to form stable complexes with various molecules. The multiple ether linkages provide sites for hydrogen bonding and other interactions, allowing the compound to interact with different molecular targets. These interactions can influence the solubility, stability, and bioavailability of the compound, making it useful in various applications.

Comparison with Similar Compounds

Structural and Functional Differences

The compound’s key differentiator is its linear polyether structure , contrasting with cyclic or branched analogs. Below is a comparative analysis with structurally related compounds:

Table 1: Comparative Properties of 13,16,19,22,25-Pentaoxaheptatriacontane and Analogous Compounds

Compound Name	Molecular Formula	Structure Type	Oxygen Positions	CAS Number	Key Properties/Applications
13,16,19,22,25-Pentaoxaheptatriacontane	C₃₇H₇₄O₅	Linear polyether	13,16,19,22,25	Not provided	Surfactant, solubility enhancer
Sodium ionophore IV ()	C₃₂H₅₂O₅	Cyclic crown ether	2,6,13,16,19	Not available	Cation binding, ion-selective electrodes
Pentadecaoxatetracyclo[...] ()	Complex formula	Tetracyclic polyether	15 oxygen positions	249925-32-4	Host-guest chemistry, macrocyclic ligand

Key Observations :

Linear vs. Cyclic Structures: The linear structure of 13,16,19,22,25-Pentaoxaheptatriacontane allows for flexibility and compatibility with hydrophobic matrices, making it suitable for industrial surfactants or phase-transfer catalysts. Cyclic analogs like Sodium ionophore IV exhibit rigid cavities ideal for selective cation binding, particularly sodium ions, as seen in ion-selective electrodes .

Oxygen Content and Positioning: The five oxygen atoms in the target compound are evenly spaced, reducing crystallinity and enhancing solubility compared to fully saturated alkanes (e.g., pentacosane or tetratriacontane listed in ) . The highly oxygenated tetracyclic compound from contains 15 ether oxygens, enabling complex host-guest interactions but limiting solubility in non-polar solvents .

Applications: Linear polyethers are often used in detergents, lubricants, or drug delivery systems due to their amphiphilic nature. Crown ethers (e.g., Sodium ionophore IV) are pivotal in analytical chemistry for ion transport and sensing .

Physicochemical Properties

• Melting Point : Linear polyethers generally exhibit lower melting points than cyclic or branched analogs due to reduced molecular symmetry.
• Solubility: The ether linkages enhance solubility in polar solvents like ethanol or acetone compared to purely aliphatic hydrocarbons (e.g., pentadecane or hentriacontane in ) .
• Thermal Stability : Cyclic ethers (e.g., crown ethers) often demonstrate higher thermal stability than linear analogs due to their rigid structures .